N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• IUPAC Name: N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C16H18N2O5S2/c1-10-4-7-15(24-10)14(22-3)9-17-25(20,21)11-5-6-13-12(8-11)18(2)16(19)23-13/h4-8,14,17H,9H2,1-3H3
• InChI Key: XTDTUGTZJHDYGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNS(=O)(=O)C2=CC3=C(C=C2)OC(=O)N3C)OC
• Molecular Formula: C16H18N2O5S2
• Molecular Weight: 382.5 g/mol

Description

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide is a useful research compound. Its molecular formula is C16H18N2O5S2 and its molecular weight is 382.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of complex molecules often involves the use of sulfonamide groups to introduce or modify pharmacological properties. For example, the synthesis of cyclic sulfonamides through intramolecular Diels-Alder reactions demonstrates the versatility of sulfonamide derivatives in creating novel compounds with potential therapeutic applications (Greig, Tozer, & Wright, 2001). This approach illustrates the chemical flexibility and the role of sulfonamide-containing compounds in drug design and development.

• Another study focused on the synthesis and characterization of quinazoline derivatives, highlighting the importance of N-substituted benzene sulfonamide derivatives in exploring pharmacological activities. These compounds were evaluated for their diuretic, antihypertensive, and anti-diabetic potential, showcasing the broad spectrum of applications for sulfonamide derivatives in medical research (Rahman et al., 2014).

Pharmacological Applications

• The sulfonamide group is a common feature in many pharmacologically active compounds. A study on the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety aimed to develop new antibacterial agents. This research underscores the ongoing interest in sulfonamide derivatives for their potential use in treating bacterial infections (Azab, Youssef, & El‐Bordany, 2013).

Material Science Applications

• Sulfonamide derivatives also find applications in material science, such as in the development of catalysts. For instance, the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y demonstrated an efficient, reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This study exemplifies how sulfonamide derivatives can be utilized in catalysis, contributing to the advancement of sustainable chemical processes (Ghorbanloo & Maleki Alamooti, 2017).